Cas no 145652-68-2 (Ethanone,2-fluoro-1-(3-thienyl)-)

• Product Name: Ethanone,2-fluoro-1-(3-thienyl)-
• CAS No: 145652-68-2
• Molecular Formula: C₆H₅FOS
• Molecular Weight: 144.1667
• CID: 101521
• PubChem ID: 19377365

Ethanone,2-fluoro-1-(3-thienyl)- Properties

Names and Identifiers

• Ethanone,2-fluoro-1-(3-thienyl)-
• Ethanone, 2-fluoro-1-(3-thienyl)- (9CI)
• 145652-68-2
• SCHEMBL9255916
• 2-fluoro-1-thiophen-3-ylethanone

• InChIKey： IBDPREUHJPTZIK-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H5FOS/c7-3-6(8)5-1-2-9-4-5/h1-2,4H,3H2
• SMILES： FCC(C1C=CSC=1)=O

Computed Properties

• Exact Mass: 144.00455
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 144.00451411g/mol
• Heavy Atom Count: 9
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 17.07